
(3-fluoropyrid-2-yl)methanol molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (3-fluoropyrid-2-yl)methanol

Cat. No.: B151536 Get Quote

Technical Guide: (3-fluoropyrid-2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of (3-fluoropyrid-2-yl)methanol, a key intermediate in

pharmaceutical research and development.

Core Molecular Data
(3-fluoropyrid-2-yl)methanol is a substituted pyridine derivative. Its fundamental molecular

characteristics are summarized below.

Property Value References

Molecular Formula C₆H₆FNO [1][2][3]

Molecular Weight 127.12 g/mol [1][2][3]

CAS Number 31181-79-0 [2][3]

Synthesis of (3-fluoropyrid-2-yl)methanol
The synthesis of (3-fluoropyrid-2-yl)methanol can be achieved through various routes. A

patented method outlines two primary synthetic pathways.[4]
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Experimental Protocols
Method 1: From 3-Fluoropyridine

This approach involves the formylation of 3-fluoropyridine followed by reduction.

Formylation: 3-Fluoropyridine is reacted with N,N'-dimethylformamide (DMF) in an ether

solution containing triethylene diamine and n-butyllithium at -70°C to produce 3-

fluoropyridine-2-aldehyde.[4]

Reduction: The resulting 3-fluoropyridine-2-aldehyde is then reduced using sodium

borohydride to yield (3-fluoropyrid-2-yl)methanol.[4]

Method 2: From Quinolinic Acid

This multi-step synthesis begins with the inexpensive starting material, quinolinic acid.

Anhydride Formation: Quinolinic acid is reacted with thionyl chloride in 1,2-dichloroethane to

form the corresponding quinolinic anhydride.[4] The reaction progress is monitored by thin-

layer chromatography (TLC).[4]

Esterification: The anhydride is then treated with isopropanol to yield 2,3-pyridinedicarboxylic

acid 2-isopropyl ester.[4]

Amidation and Rearrangement: The ester is subsequently reacted with diphenylphosphoryl

azide (DPPA) and triethylamine in an organic solvent, followed by heating under reflux.[4]

Fluorination and Reduction: The intermediate undergoes amino fluorination and subsequent

reduction of the ester group to afford the final product, (3-fluoropyrid-2-yl)methanol.[4]

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of (3-fluoropyrid-2-
yl)methanol starting from quinolinic acid.
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Synthesis from Quinolinic Acid

Quinolinic Acid Quinolinic Anhydride

 Thionyl Chloride
1,2-dichloroethane 2,3-Pyridine Diacid

2-Isopropyl Ester
 Isopropanol 

Intermediate

 1. Triethylamine, DPPA
 2. Heat 

(3-fluoropyrid-2-yl)methanol

 Amino Fluorination
Ester Group Reduction 

Click to download full resolution via product page

Caption: Synthesis pathway of (3-fluoropyrid-2-yl)methanol from quinolinic acid.

Applications in Drug Development
While specific signaling pathways for (3-fluoropyrid-2-yl)methanol are not extensively

documented in publicly available literature, its structural motif is of significant interest in

medicinal chemistry. Pyridine and its derivatives are common scaffolds in the development of

therapeutic agents. The introduction of a fluorine atom can modulate a molecule's

physicochemical properties, such as lipophilicity and metabolic stability, which are critical

parameters in drug design. This compound serves as a valuable building block for the

synthesis of more complex molecules with potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(3-fluoropyrid-2-yl)methanol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151536#3-fluoropyrid-2-yl-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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